Cas no 1365939-30-5 (4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole)

• Product Name: 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole
• CAS No: 1365939-30-5
• MF: C₁₂H₁₂N₂S
• MW: 216.302081108093
• CID: 5715278
• PubChem ID: 95732907
• Update Time: 2025-06-08

4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole
• 4-(1,2,3,4-tetrahydroisoquinolin-7-yl)-1,3-thiazole
• 1365939-30-5
• 7-Thiazol-4-yl-1,2,3,4-tetrahydro-isoquinoline
• Isoquinoline, 1,2,3,4-tetrahydro-7-(4-thiazolyl)-

• Inchi： 1S/C12H12N2S/c1-2-10(12-7-15-8-14-12)5-11-6-13-4-3-9(1)11/h1-2,5,7-8,13H,3-4,6H2
• InChI Key： GGSYOGUPKOHWRU-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1C=CC2=C(C=1)CNCC2

Computed Properties

• Exact Mass: 216.07211956g/mol
• Monoisotopic Mass: 216.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 53.2Ų

Experimental Properties

• Density: 1.199±0.06 g/cm3(Predicted)
• Boiling Point: 399.5±42.0 °C(Predicted)
• pka: 8.85±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole

Professional Introduction to Compound with CAS No. 1365939-30-5 and Product Name: 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole

The compound with CAS No. 1365939-30-5 and the product name 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a tetrahydroisoquinoline moiety fused with a thiazole ring endows it with distinct pharmacophoric properties that make it a valuable candidate for further investigation in drug discovery.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The tetrahydroisoquinoline scaffold is particularly noteworthy for its role in several bioactive natural products and synthetic drugs. Its ability to interact with biological targets such as enzymes and receptors has been extensively studied, leading to the development of compounds with potential applications in treating neurological disorders, cardiovascular diseases, and cancer. The incorporation of a thiazole ring into this framework introduces additional functionality, enhancing the molecule's potential to modulate biological pathways.

The thiazole moiety is well-known for its wide range of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. When combined with the tetrahydroisoquinoline core, the resulting compound (4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole) may exhibit synergistic effects that could lead to improved therapeutic outcomes. This has prompted researchers to explore its potential as a lead compound for further optimization.

In vitro studies have begun to uncover the pharmacological profile of this compound. Initial assays suggest that it demonstrates moderate activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, preliminary investigations have shown that it may interact with specific enzymes involved in neurotransmitter synthesis, raising interest in its possible applications in treating neurological conditions. These findings align with the broader trend in drug discovery towards identifying multitargeted compounds that can modulate multiple disease-related pathways simultaneously.

The synthesis of 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole involves multi-step organic transformations that require careful optimization to ensure high yield and purity. The key step involves the coupling of a tetrahydroisoquinoline derivative with a thiazole precursor under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. This has opened up new avenues for exploring the structure-activity relationships (SAR) of this class of compounds.

One of the most exciting aspects of this research is the potential for structure-based drug design (SBDD). By leveraging computational chemistry techniques such as molecular docking and molecular dynamics simulations, researchers can gain insights into how 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole interacts with its biological targets at the atomic level. This information is crucial for designing analogs with enhanced potency and selectivity. The integration of experimental data with computational models has become an indispensable tool in modern drug discovery.

The pharmacokinetic properties of this compound are also under active investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is essential for assessing its clinical feasibility. Preliminary studies suggest that it exhibits reasonable oral bioavailability and metabolic stability, which are favorable characteristics for further development into a drug candidate. However, more comprehensive pharmacokinetic studies are needed to fully characterize its behavior in vivo.

Given the growing interest in targeted therapies, there is significant potential for using 4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole as a tool compound for developing personalized medicine approaches. By understanding its mechanism of action and identifying specific genetic or molecular markers associated with its efficacy or side effects, clinicians could tailor treatments to individual patients' needs. This aligns with the broader goal of precision medicine—a paradigm shift from traditional "one-size-fits-all" drug regimens to more personalized therapeutic strategies.

The regulatory landscape for new drug development also plays a critical role in determining the future trajectory of this compound. Compliance with stringent guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is essential for advancing it through clinical trials and eventually into clinical practice. Researchers are actively working to gather the necessary preclinical data to support regulatory submissions and expedite the development process.

In conclusion,4-(1,2,3,4-Tetrahydroisoquinolin-7-yl)thiazole represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features combined with preliminary evidence of biological activity make it an attractive molecule for developing novel therapeutic agents. As research progresses, tetrahydroisoquinoline, thiazole, and related heterocyclic compounds will continue to be valuable scaffolds for innovation in drug discovery.